2,4,5-Trimethyl-1,2-oxazol-3(2H)-one

• CAS RN: 932-19-4
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol
• IUPAC Name: 2,4,5-trimethyl-1,2-oxazol-3-one
• InChI: InChI=1S/C6H9NO2/c1-4-5(2)9-7(3)6(4)8/h1-3H3
• InChI Key: OUOWGXOKJZRCFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON(C1=O)C)C

Description

2,4,5-Trimethyl-1,2-oxazol-3(2H)-one is a useful research compound. Its molecular formula is C6H9NO2 and its molecular weight is 127.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-hydroxy-4,5-dimethylisoxazole (7 g, 62 mmol) in ether (50 mL) was added diazomethane until a persistent yellow colour was obtained. The reaction was stirred for another 30 min at room temperature. The ether was evaporated off and the residue purified by column chromatography on silica gel suing either as eluent. 4 g of the desired material was obtained.